2-Chloro-N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]propanamide

• IUPAC Name: 2-chloro-N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]propanamide
• InChI: InChI=1S/C13H20ClN3O2/c1-3-17-11(4-6-16-17)12-10(5-7-19-12)8-15-13(18)9(2)14/h4,6,9-10,12H,3,5,7-8H2,1-2H3,(H,15,18)/t9?,10-,12+/m0/s1
• InChI Key: HULRSFPWCHUDNA-OJBNZGHXSA-N
• Canonical SMILES: CCN1C(=CC=N1)C2C(CCO2)CNC(=O)C(C)Cl
• Isomeric SMILES: CCN1C(=CC=N1)[C@H]2[C@@H](CCO2)CNC(=O)C(C)Cl
• Molecular Formula: C13H20ClN3O2
• Molecular Weight: 285.77 g/mol

Description

“2-Chloro-N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]propanamide” is a complex organic compound. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound, and an oxolane ring, which is a type of heterocyclic compound containing a five-membered ring with three carbon atoms and one oxygen atom.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the pyrazole and oxolane rings in separate steps, followed by their connection via the N-methylpropanamide group. The exact methods would depend on the specific reactants and conditions used.

Molecular Structure Analysis

The compound has two chiral centers, as indicated by the (2R,3S) notation. This means it has a specific three-dimensional arrangement of atoms in its molecule and that it can exist in different forms called enantiomers.

Chemical Reactions Analysis

As an organic compound containing multiple functional groups, “2-Chloro-N-[[(2R,3S)-2-(2-ethylpyrazol-3-yl)oxolan-3-yl]methyl]propanamide” could participate in a variety of chemical reactions. The pyrazole ring, for example, is known to undergo reactions such as N-arylation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, its solubility would be influenced by the polarities of its functional groups, and its melting and boiling points would depend on the strengths of the intermolecular forces within the substance.

Future Directions

The future directions for research on this compound could include further studies to determine its physical and chemical properties, investigations into its potential uses, and development of methods for its synthesis.